Cas no 1999192-02-7 (tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate)

• Product Name: tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate
• CAS No: 1999192-02-7
• MF: C₁₇H₂₄FNO₃
• MW: 309.375768661499
• MDL: MFCD30499494
• CID: 5182701
• PubChem ID: 125528457
• Update Time: 2025-05-21

tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[6-(3-fluorophenyl)-6-oxohexyl]-, 1,1-dimethylethyl ester
• tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate

• MDL： MFCD30499494
• Inchi： 1S/C17H24FNO3/c1-17(2,3)22-16(21)19-11-6-4-5-10-15(20)13-8-7-9-14(18)12-13/h7-9,12H,4-6,10-11H2,1-3H3,(H,19,21)
• InChI Key： IFFRFCYNQJUJLY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCCC(C1=CC=CC(F)=C1)=O

Additional information on tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate

tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate (CAS No. 1999192-02-7)

tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate is a versatile organic compound with the CAS registry number 1999192-02-7. This compound belongs to the class of carbamates, which are widely used in various industries due to their unique chemical properties and functional groups. The structure of this compound consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a hexyl chain containing a fluorophenyl group and a ketone functional group. This combination of functional groups makes it highly reactive and suitable for a wide range of applications.

The synthesis of tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The starting materials for its synthesis are often derived from fluorobenzene derivatives and alcohols, which are then subjected to various reaction conditions to form the desired product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for industrial use.

One of the most notable applications of tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate is in the field of pharmaceuticals. Its ability to act as a bioisostere or prodrug has been explored in several studies, where it has shown potential in modulating enzyme activity and improving drug delivery systems. For instance, researchers have reported its use as an intermediate in the synthesis of novel kinase inhibitors, which are critical in the development of anticancer therapies.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique structure allows it to serve as a building block for advanced polymers and coatings. Recent studies have demonstrated its ability to enhance the mechanical properties of polyurethanes when incorporated as a chain extender or crosslinking agent. This has opened up new possibilities for its use in high-performance materials for aerospace and automotive industries.

The environmental impact of tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate has also been a topic of interest among researchers. Due to its biodegradable nature, it has been proposed as an eco-friendly alternative to traditional plasticizers and stabilizers. However, further studies are required to fully understand its degradation pathways and long-term environmental effects.

In conclusion, tert-butyl N-6-(3-fluorophenyl)-6-oxohexylcarbamate (CAS No. 1999192-02-7) is a multifaceted compound with promising applications across various fields. Its unique chemical structure, coupled with recent advancements in synthetic methods and application research, positions it as a valuable tool in modern chemistry and materials science.